2-Ethenylpiperidine hydrochloride
Overview
Description
Scientific Research Applications
Analytical Method Development
A study by Yang et al. (2004) developed a liquid chromatography-tandem mass spectrometric (LC-MS/MS) method for the quantitative determination of a compound structurally related to 2-ethenylpiperidine hydrochloride in rat and monkey plasma. This method employed automated 96-well plate protein precipitation and a triple quadrupole mass spectrometer for detection, showcasing the compound's application in facilitating the development of analytical methods for pharmacokinetic studies Yang et al., 2004.
Pharmacological Tool Development
Croston et al. (2002) identified a nonpeptidic agonist of the urotensin-II receptor, highlighting the potential of structurally related compounds to this compound in the development of pharmacological research tools and potential drug leads. This discovery underscores the compound's relevance in the exploration of new therapeutic targets and mechanisms Croston et al., 2002.
Spectroscopic Characterization
In the field of forensic toxicology, Kuś et al. (2016) performed a comprehensive chemical characterization of cathinone derivatives, closely related to this compound, using various spectroscopic techniques. This research provides insights into the identification and analysis of novel psychoactive substances, demonstrating the compound's utility in forensic science Kuś et al., 2016.
Environmental Chemistry
Reichardt (2005) utilized a zwitterionic betaine dye for empirically determining the polarity of ionic liquids, a study that could benefit from the physicochemical properties of this compound-related compounds. This research contributes to understanding solvent effects in green chemistry and the design of environmentally benign solvents Reichardt, 2005.
Synthetic Chemistry
Jiang Jie-yin (2015) focused on the synthesis of (R)-3-aminopiperidine dihydrochloride from ethyl nipecotate, involving steps like chiral separation and Boc protection, which are relevant to the synthetic pathways of compounds like this compound. This research highlights the compound's role in advancing synthetic methodologies and the production of chiral amines Jiang Jie-yin, 2015.
Future Directions
Piperidine and its derivatives, including 2-Ethenylpiperidine, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Properties
IUPAC Name |
2-ethenylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N.ClH/c1-2-7-5-3-4-6-8-7;/h2,7-8H,1,3-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NISQAHGDWDJLTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1CCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1803608-65-2 |
Source
|
| Record name | Piperidine, 2-ethenyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803608-65-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-ethenylpiperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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